Cas no 1806366-25-5 (Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate)

• Product Name: Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate
• CAS No: 1806366-25-5
• MF: C₁₂H₁₅ClO₂S
• MW: 258.764301538467
• CID: 4957916
• Update Time: 2025-10-18

Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate

• Inchi： 1S/C12H15ClO2S/c1-2-15-12(14)10-5-3-7-11(16)9(10)6-4-8-13/h3,5,7,16H,2,4,6,8H2,1H3
• InChI Key： QCZSXSZDAAVDBU-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 27.3

Additional information on Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate

Comprehensive Overview of Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate (CAS No. 1806366-25-5)

Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate (CAS No. 1806366-25-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a 3-chloropropyl group and a mercapto (-SH) functionality, has garnered attention for its unique reactivity and potential as a building block in synthetic chemistry. Researchers are increasingly exploring its utility in drug discovery, peptide modification, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound's structural features, including the ethyl ester moiety and thiol group, make it a versatile intermediate for cross-coupling reactions and bioconjugation. Recent studies highlight its role in developing targeted therapeutics, particularly in cancer research, where precision molecular modifications are critical. Its CAS No. 1806366-25-5 serves as a key identifier in chemical databases, facilitating patent searches and regulatory compliance documentation.

From an industrial perspective, Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate aligns with the growing demand for high-purity intermediates in API manufacturing. The compound's stability under controlled conditions and compatibility with microwave-assisted synthesis techniques make it attractive for process optimization. Analytical methods such as HPLC and LC-MS are commonly employed for quality control, addressing the pharmaceutical industry's emphasis on impurity profiling.

Environmental considerations surrounding organosulfur compounds like this have spurred innovations in waste reduction strategies. The mercapto group offers opportunities for metal chelation, relevant to catalysis and pollution remediation applications. These properties intersect with popular search queries about eco-friendly chemical processes and circular economy approaches in chemical production.

In the context of intellectual property, CAS No. 1806366-25-5 appears in several patents related to heterocyclic compound synthesis. The scientific community actively investigates its potential in bioactive molecule design, particularly for enzyme inhibition studies. This aligns with frequent searches for structure-activity relationships and molecular docking techniques in medicinal chemistry.

Handling and storage recommendations for Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate emphasize standard laboratory safety protocols, reflecting broader industry concerns about chemical handling best practices. The compound's shelf life and compatibility with common solvents are frequently discussed topics in technical forums, indicating practical user concerns.

Emerging applications in material science explore the compound's potential in polymer modification and surface functionalization. These developments respond to market needs for advanced functional materials, a trending topic in both academic literature and industrial R&D circles. The chloropropyl segment's reactivity enables diverse nucleophilic substitution pathways, a subject of numerous mechanistic studies.

Analytical characterization of CAS No. 1806366-25-5 typically involves NMR spectroscopy (particularly ¹H and ¹³C) and FT-IR analysis, addressing common researcher queries about compound verification methods. The benzoate core structure provides distinctive spectral signatures that facilitate identification, important for quality assurance in commercial samples.

Market trends indicate growing interest in custom synthesis services for derivatives of Ethyl 2-(3-chloropropyl)-3-mercaptobenzoate, driven by demand for tailor-made research chemicals. This reflects the broader shift toward specialty chemicals in the fine chemicals sector, a frequent subject of industry reports and market analysis publications.